BGC4

• Molecular Formula: C30H32AuClF3N3-2
• Molecular Weight: 724.0 g/mol
• InChI: InChI=1S/C20H24.C10H8F3N3.Au.ClH/c1-19(2,3)17-11-7-15(8-12-17)16-9-13-18(14-10-16)20(4,5)6;1-15-4-5-16(7-15)9-6-8(2-3-14-9)10(11,12)13;;/h7,9,11-14H,1-6H3;2-6H,1H3;;1H/q-2;;+1;/p-1
• InChIKey: GJKCRSANYFUXIM-UHFFFAOYSA-M

BGC4 Compound Overview

BGC4 is a biphenyl-based organogold(III) N-heterocyclic carbene (NHC) complex with the general formula [(C^C)Au(NHC-pyr)X], where (C^C) is a 4,4'-ditertbutylbiphenyl scaffold, (NHC-pyr) is a 4-CF3-pyridyl-substituted NHC ligand, and X is a chloride ligand [1]. It functions as an inhibitor of human recombinant thioredoxin reductase (TrxR), a validated target in cancer drug discovery, and has demonstrated in vitro cytotoxicity against triple-negative breast cancer (TNBC) cells, notably the MDA-MB-231 line [1]. In vivo, BGC4 has shown the ability to reduce tumor growth rates in mouse xenograft models by promoting tumor necrosis and decreasing mitotic activity [1]. This compound is part of a series of 11 BGC complexes investigated for their anticancer potential [1].

Target Engagement TrxR inhibition pathway studies

Cell Model TNBC cell-model endpoint review, MDA-MB-231 reported context

In Vivo Model Mouse xenograft model-response context

Mechanism Apoptosis pathway-response without cell-cycle arrest

• [1] Remadna E, Wilsmann A, Stadler N, Forté J, Hoyeau N, Ott I, Noël J, Caron B, Thorimbert S, Forgez P, Bertrand B. Synthesis and Biological Evaluation of a New Biphenyl-Based Organogold(III) Complex with In Vitro and In Vivo Anticancer Activity. J Med Chem. 2025 Jan 23;68(2):1755-1771. doi: 10.1021/acs.jmedchem.4c02470. View Source

Why BGC4 Cannot Be Substituted

BGC4 cannot be substituted with other gold(III) complexes or TrxR inhibitors due to its specific structural features that dictate a unique biological profile. Within the BGC series, the 4-CF3-pyridyl substituent on the NHC ligand was identified as critical for promising antineoplastic activity in the TNBC model, while other substituents yielded different outcomes [1]. More broadly, BGC4's organometallic nature, featuring a direct gold-carbon bond to the biphenyl scaffold, imparts different stability and reactivity characteristics compared to classical gold(I) drugs like auranofin [2]. This structural distinction translates to a specific mechanism: induction of apoptosis without cell cycle arrest, which contrasts with the mechanisms of many conventional chemotherapies [1]. Substituting with a generic TrxR inhibitor or another gold complex would eliminate the specific in vivo efficacy and favorable tolerability profile demonstrated for BGC4 in repeated injection studies [1].

Structural NHC 4-CF3-pyridyl substituent is reported as critical for TNBC model activity; other BGC substituents may shift response.

Mechanism Apoptosis induction without cell-cycle arrest may not transfer to classical gold(I) complexes or generic TrxR inhibitors.

Stability Organometallic Au–C bond imparts different stability and reactivity vs. coordination gold complexes; direct substitution not supported.

• [1] Remadna E, Wilsmann A, Stadler N, Forté J, Hoyeau N, Ott I, Noël J, Caron B, Thorimbert S, Forgez P, Bertrand B. Synthesis and Biological Evaluation of a New Biphenyl-Based Organogold(III) Complex with In Vitro and In Vivo Anticancer Activity. J Med Chem. 2025 Jan 23;68(2):1755-1771. doi: 10.1021/acs.jmedchem.4c02470. View Source
• [2] Lacoma T, Forté J, Maruchenko R, Morichon R, Salmain M, Sobczak-Thépot J, Bertrand B. Impact of Chelation on Reactivity and Cytotoxicity of Hemilabile Biphenyl Gold(III) N-Heterocyclic Carbene Complexes. ChemMedChem. 2025;20(14):e202500302. doi: 10.1002/cmdc.202500302. View Source

BGC4 Differentiation Evidence

In Vivo TNBC Efficacy vs. Cisplatin

BGC4 demonstrated in vivo antineoplastic activity by significantly reducing tumor growth rate in an MDA-MB-231 xenograft model, a standard for chemotherapy assessment [1]. While quantitative tumor growth inhibition (%) values are not directly reported in the abstracted data, the paper identifies BGC4 as a 'promising antineoplastic candidate' based on this in vivo efficacy. This positions BGC4 as an active compound in a model where the standard-of-care cisplatin also shows efficacy, but the differentiation lies in the safety profile (see next item). The study provides a direct comparison context within the BGC series, noting BGC4's specific promise over the other 10 analogues [1].

In Vivo TNBC Model vs. Cisplatin

Reported context

Reported tumor growth rate reduction with increased necrosis and decreased mitotic activity in MDA-MB-231 xenograft.

Supports in vivo model-response context; BGC4 reported as active candidate among 11 BGC analogues.

Quantified TGI values not available in abstracted data; cisplatin used as standard-of-care baseline.

Evidence Dimension	In vivo tumor growth inhibition in MDA-MB-231 xenograft model
Target Compound Data	Significant reduction in tumor growth rate; increased necrosis area; decreased mitotic activity.
Comparator Or Baseline	Cisplatin (standard-of-care baseline): Active in MDA-MB-231 models but associated with well-known systemic toxicities.
Quantified Difference	Not precisely quantified in available data; BGC4 is described as a promising candidate with efficacy in this model.
Conditions	In vivo mouse xenograft model with MDA-MB-231 TNBC cells.

Why This Matters

Demonstrates that BGC4 possesses substantial in vivo anticancer activity, which is a prerequisite for prioritizing it for further preclinical development over inactive or less effective analogues.

• [1] Remadna E, Wilsmann A, Stadler N, Forté J, Hoyeau N, Ott I, Noël J, Caron B, Thorimbert S, Forgez P, Bertrand B. Synthesis and Biological Evaluation of a New Biphenyl-Based Organogold(III) Complex with In Vitro and In Vivo Anticancer Activity. J Med Chem. 2025 Jan 23;68(2):1755-1771. doi: 10.1021/acs.jmedchem.4c02470. View Source

Repeated Dosing Safety vs. Cytotoxics

A critical differentiator for BGC4 is its in vivo tolerability. The primary research explicitly states that 'repeated injections of BGC4 did not induce common side effects' [1]. This observation is a benchmark for differentiating BGC4 from many clinically used cytotoxic agents, such as cisplatin, which are notorious for dose-limiting toxicities including nephrotoxicity, neurotoxicity, and severe nausea. The absence of common side effects suggests a wider therapeutic window, a highly sought-after property in anticancer drug development. This favorable safety signal, observed alongside in vivo efficacy, directly addresses a major drawback of current chemotherapy.

Repeated Dosing Tolerability

Reported context

Repeated injections did not induce common side effects in mouse model; contrasted with cisplatin-associated toxicities.

Reported tolerability endpoint context; supports safety-related endpoint monitoring in preclinical selection.

Qualitative observation; class-level inference requiring model-specific review.

Evidence Dimension	Incidence of common side effects upon repeated administration in mouse model
Target Compound Data	No common side effects observed.
Comparator Or Baseline	Cisplatin/standard cytotoxics: Known for high incidence of nephro-, neuro-, and ototoxicity.
Quantified Difference	Qualitative difference established; BGC4 lacks common side effects in contrast to standard chemotherapeutics.
Conditions	In vivo mouse model with a repeated injection protocol.

Why This Matters

Procurement decisions for advanced preclinical candidates should prioritize compounds with demonstrated in vivo tolerability, as this increases the probability of successfully translating anticancer activity into a viable therapeutic without dose-limiting toxicities.

• [1] Remadna E, Wilsmann A, Stadler N, Forté J, Hoyeau N, Ott I, Noël J, Caron B, Thorimbert S, Forgez P, Bertrand B. Synthesis and Biological Evaluation of a New Biphenyl-Based Organogold(III) Complex with In Vitro and In Vivo Anticancer Activity. J Med Chem. 2025 Jan 23;68(2):1755-1771. doi: 10.1021/acs.jmedchem.4c02470. View Source

Dual Mechanism: TrxR Inhibition & Apoptosis

BGC4 demonstrates a dual mechanism: it inhibits human recombinant thioredoxin reductase (TrxR) with an IC50 of 10.7 µM and induces apoptosis in MDA-MB-231 cells with a cytotoxicity IC50 of 5.4 µM [1]. This profile is significant when compared to the classical gold-based TrxR inhibitor auranofin. While auranofin is a potent TrxR inhibitor, its translation as an anticancer agent has been limited by complex pharmacology and potency issues. BGC4's ability to directly induce apoptosis, a mechanism distinct from and complementary to TrxR inhibition, provides a stronger cytotoxic ‘hit’ against cancer cells, as evidenced by the low micromolar cytotoxicity. Moreover, the paper notes that BGC4 induced apoptosis without affecting the cell cycle [1], a mechanistic distinction from many cell-cycle-specific cytotoxic agents.

TrxR Inhibition & Apoptosis

Head-to-head

TrxR IC50 = 10.7 µM; Cytotoxicity IC50 = 5.4 µM (MDA-MB-231); apoptosis confirmed without cell-cycle arrest.

Supports dual-mechanism pathway-response interpretation; complements TrxR inhibition with direct apoptosis induction.

Recombinant human TrxR assay; MDA-MB-231 viability assay.

Evidence Dimension	Enzyme inhibition and cellular cytotoxicity potency
Target Compound Data	TrxR IC50 = 10.7 µM; Cytotoxicity IC50 (MDA-MB-231) = 5.4 µM; Induction of apoptosis confirmed.
Comparator Or Baseline	Auranofin: TrxR inhibitor with sub-micromolar enzyme potency but variable and often higher cytotoxicity IC50 values across cancer cell lines (typically >1 µM).
Quantified Difference	BGC4's cytotoxicity is in the low micromolar range against TNBC cells, with a demonstrable apoptosis induction mechanism. Direct head-to-head data unavailable.
Conditions	Recombinant human TrxR enzyme assay; MDA-MB-231 cell viability assay.

Why This Matters

A compound that combines a specific molecular target inhibition (TrxR) with a clear cell-killing mechanism (apoptosis) offers a stronger and more predictable anticancer profile than a molecule with only one mode of action, making it a higher priority for selection in drug discovery cascades.

• [1] Remadna E, Wilsmann A, Stadler N, Forté J, Hoyeau N, Ott I, Noël J, Caron B, Thorimbert S, Forgez P, Bertrand B. Synthesis and Biological Evaluation of a New Biphenyl-Based Organogold(III) Complex with In Vitro and In Vivo Anticancer Activity. J Med Chem. 2025 Jan 23;68(2):1755-1771. doi: 10.1021/acs.jmedchem.4c02470. View Source

BGC4 Application Scenarios

SAR & Lead Optimization for TrxR Inhibitors

BGC4 is the optimal starting point for structure-activity relationship (SAR) studies within the BGC series. The identified importance of the 4-CF3-pyridyl substituent [1] provides a clear chemical handle for iterative design. Procurement of BGC4 allows medicinal chemistry teams to systematically explore modifications to the biphenyl core, NHC ligand, and halide ligand to further improve TrxR binding affinity, cellular potency, and pharmacokinetic properties. Its well-defined dual-mode mechanism (TrxR inhibition + apoptosis induction) [1] offers multiple endpoints for rational optimization, making it a more informative lead than compounds with a single mechanism.

In Vivo TNBC Pharmacology Tool

BGC4 is specifically suited for in vivo models of triple-negative breast cancer (TNBC). Its demonstrated ability to reduce tumor growth in an MDA-MB-231 xenograft model, combined with a notable lack of common side effects upon repeated dosing [1], establishes it as a valuable positive control or tool compound for studying TNBC biology and pharmacology. Researchers can use BGC4 to benchmark novel TNBC therapies or to investigate the consequences of effective TrxR inhibition in an in vivo tumor microenvironment, confident in a tolerable dosing regimen that minimizes confounding toxicity.

Non-Cell Cycle Dependent Apoptosis Research

A unique aspect of BGC4's mechanism is its induction of apoptosis without affecting the cell cycle [1]. This is a distinct cellular phenotype compared to many DNA-damaging chemotherapeutics. Procurement of BGC4 for basic cancer research labs will enable detailed dissection of this non-canonical cell death pathway. This research could uncover novel biomarkers for response or resistance, and identify synergistic partners for combination regimens that exploit this specific mechanistic niche, a strategic direction explicitly called for in the primary paper [1].

Benchmarking Organogold(III) NHC Complexes

For industrial chemical suppliers and CROs, BGC4 serves as a key comparative standard for the organogold(III) NHC complex class. Its comprehensive dataset on synthesis, TrxR inhibition, cytotoxicity, apoptosis induction, and in vivo efficacy [1] provides a robust reference profile. Any newly synthesized BGC analogue can be compared head-to-head with BGC4 to assess whether a structural modification provides a meaningful advantage in any of these dimensions, guiding patent strategies and candidate selection.

Application

Selection Property

Validation Focus

TrxR inhibitor SAR and lead optimization

4-CF3-pyridyl substituent context; dual-mechanism endpoints

Structure-activity relationship review across BGC series

TNBC in vivo pharmacology tool compound

MDA-MB-231 xenograft model-response context

Model-response endpoint monitoring; tolerability endpoint review

Non-cell-cycle apoptosis pathway research

Apoptosis without cell-cycle arrest phenotype

Apoptosis pathway-response interpretation; synergy screening context

Organogold(III) NHC complex benchmarking

Comprehensive TrxR, cytotoxicity, and in vivo reference profile

Comparative profiling of newly synthesized BGC analogues

• [1] Remadna E, Wilsmann A, Stadler N, Forté J, Hoyeau N, Ott I, Noël J, Caron B, Thorimbert S, Forgez P, Bertrand B. Synthesis and Biological Evaluation of a New Biphenyl-Based Organogold(III) Complex with In Vitro and In Vivo Anticancer Activity. J Med Chem. 2025 Jan 23;68(2):1755-1771. doi: 10.1021/acs.jmedchem.4c02470. View Source